Cas no 2229379-08-0 (2-methyl-2-2-(thiophen-3-yl)ethyloxirane)

• Product Name: 2-methyl-2-2-(thiophen-3-yl)ethyloxirane
• CAS No: 2229379-08-0
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 5832455
• PubChem ID: 165624973
• Update Time: 2025-06-08

2-methyl-2-2-(thiophen-3-yl)ethyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-2-(thiophen-3-yl)ethyloxirane
• EN300-1783165
• 2-methyl-2-[2-(thiophen-3-yl)ethyl]oxirane
• 2229379-08-0

• Inchi： 1S/C9H12OS/c1-9(7-10-9)4-2-8-3-5-11-6-8/h3,5-6H,2,4,7H2,1H3
• InChI Key： VIHWEEDTRPRZBW-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC1(C)CO1

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.8Ų

Additional information on 2-methyl-2-2-(thiophen-3-yl)ethyloxirane

Comprehensive Overview of 2-methyl-2-[2-(thiophen-3-yl)ethyl]oxirane (CAS No. 2229379-08-0)

2-methyl-2-[2-(thiophen-3-yl)ethyl]oxirane, with the CAS number 2229379-08-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This epoxide derivative, characterized by its thiophene and oxirane functional groups, exhibits unique reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "thiophene-based epoxides", "synthesis of 2-methyl-2-[2-(thiophen-3-yl)ethyl]oxirane", and "CAS 2229379-08-0 applications", reflecting its relevance in modern chemical innovation.

The compound’s structural features, including the methyl group and the thiophene ring, contribute to its versatility in organic transformations. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing its production methods, with queries such as "eco-friendly synthesis of thiophene epoxides" gaining traction. Additionally, its potential role in drug discovery and material science aligns with broader industry demands for novel bioactive molecules and functional materials.

From a technical perspective, 2-methyl-2-[2-(thiophen-3-yl)ethyl]oxirane is often discussed in the context of ring-opening reactions and stereoselective synthesis. These reactions are critical for constructing complex molecular architectures, a topic frequently explored in academic and industrial settings. Searches for "oxirane reactivity with nucleophiles" or "thiophene derivatives in catalysis" highlight the compound’s utility in advancing synthetic methodologies.

The growing emphasis on high-throughput screening and computational chemistry has further elevated the profile of this compound. Researchers often inquire about "molecular docking studies of thiophene epoxides" or "QSAR modeling for 2229379-08-0", underscoring its integration into cutting-edge scientific workflows. Such applications are particularly relevant in the development of targeted therapies and precision agriculture, where tailored chemical solutions are paramount.

In summary, 2-methyl-2-[2-(thiophen-3-yl)ethyl]oxirane (CAS 2229379-08-0) represents a compelling case study in the intersection of structural complexity and practical utility. Its alignment with contemporary research priorities—such as sustainability, drug development, and advanced materials—ensures its continued relevance in scientific discourse. For those exploring "thiophene chemistry" or "epoxide applications", this compound offers a rich avenue for investigation and innovation.